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Introduction to Gold Tribromide

Gold tribromide (AuBr₃), also known as auric bromide, is an inorganic salt of gold that functions primarily

as a Lewis acid catalyst [1]. Its ability to accept electrons makes it particularly effective for activating

carbon-carbon multiple bonds toward nucleophilic attack, facilitating a wide range of organic

transformations [1] [2]. These notes summarize its key properties and catalytic applications for researchers in

chemical synthesis and drug development.

Fundamental Physicochemical Properties

Understanding the basic properties of AuBr₃ is crucial for its handling and application in reaction design.

Table 1: Fundamental Properties of Gold(III) Bromide [1] [2] [3]

Property Specification / Description

CAS Number 10294-28-7

Molecular Formula AuBr₃ (typically exists as a dimer, Au₂Br₆)
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Property Specification / Description

Molar Mass 436.69 g·mol⁻¹

Appearance Dark red to black crystalline solid or powder

Melting/Decomposition
Point

~160 °C (decomposes)

Solubility Slightly soluble in water and ethanol [1]. Often used in organic solvents
under anhydrous conditions.

Hygroscopicity Hygroscopic (moisture-sensitive) [4]

Storage Store under inert gas (nitrogen or argon) at 2–8 °C; protect from light [4].

Catalytic Applications and Representative Protocols

Gold tribromide catalyzes various cyclization and coupling reactions. Below are two cited examples with

proposed experimental methodologies based on the literature.

3.1. Catalysis of Diels-Alder Reaction

AuBr₃ can catalyze the Diels-Alder reaction between an enynal unit and carbonyl compounds to form six-

membered cyclic compounds [2] [5].

Proposed Experimental Protocol:

Reaction Setup: Conduct the reaction under an inert atmosphere (e.g., N₂ or Ar) in an oven-dried

glassware.
Catalyst Loading: Add Gold(III) bromide (typically 1-5 mol%) to the reaction vessel.

Reaction Procedure: Dissolve the enynal and diene (carbonyl compound) in a suitable anhydrous
solvent (e.g., dichloromethane, DCM). Add this solution to the catalyst. Stir the reaction mixture at the

specified temperature (often room temperature or elevated) and monitor by TLC or LC-MS until
completion.

Work-up: Upon completion, the reaction can be quenched with a saturated aqueous solution of
sodium thiosulfate or a mild base. The product can be extracted with an organic solvent (e.g., DCM),

and the combined organic layers dried over anhydrous MgSO₄ or Na₂SO₄.
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Purification: Concentrate the organic layer under reduced pressure and purify the crude product by

flash column chromatography.

The following diagram illustrates the general workflow for this AuBr₃-catalyzed reaction:
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3.2. Nucleophilic Substitution of Propargylic Alcohols

In this reaction, AuBr₃ acts as an alcohol-activating agent (Lewis acid) to facilitate the nucleophilic

substitution of propargylic alcohols, enabling functionalization of the alkyne backbone [2] [5].

Proposed Experimental Protocol:

Reaction Setup: Perform all operations under an inert atmosphere using anhydrous solvents.

Catalyst Activation: Charge the reaction vessel with Gold(III) bromide (1-10 mol%) and a suitable
solvent (e.g., toluene, acetonitrile).

Substrate Addition: Add the propargylic alcohol substrate to the catalyst solution. The Lewis acid
coordinates to the hydroxyl group, activating it.

Nucleophile Addition: Introduce the nucleophile (e.g., a carbon nucleophile, heteroatom
nucleophile). Stir the reaction mixture at the required temperature (room temperature or heated).

Reaction Monitoring: Monitor the reaction by TLC or LC-MS.
Work-up and Purification: Quench the reaction with water or a mild base. Extract the product with

an organic solvent, dry the combined organic layers, concentrate, and purify by chromatography.

Safety and Handling Protocols

Gold tribromide requires careful handling due to its hazardous nature.

Table 2: Safety Overview and Handling Requirements [3] [5] [4]

Aspect Specifications

GHS Hazard
Codes

C (Corrosive)

Hazard Statements H314: Causes severe skin burns and eye damage.

Safety Statements P260, P264, P280, P301+P330+P331, P305+P351+P338, P310 (e.g., Do not
breathe dust, Wear protective gloves, IF IN EYES: Rinse cautiously with water

for several minutes, Immediately call a POISON CENTER or doctor)

Personal
Protective
Equipment (PPE)

Eyeshields, faceshields, gloves, and Type P3 (EN 143) respirator cartridges are

recommended.
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Aspect Specifications

Transport UN 3260, Corrosive solid, acidic, inorganic, n.o.s., Packing Group III [5].

Troubleshooting and Practical Considerations

Moisture Sensitivity: AuBr₃ is hygroscopic and moisture-sensitive. Always use it under anhydrous
conditions to prevent decomposition and loss of catalytic activity [4].

Decomposition: The compound decomposes around 160°C and may also decompose upon contact
with glycerol or other reducing agents [1] [4]. Stability under recommended storage conditions is

limited.
Incompatibilities: It is incompatible with strong oxidizing agents and bases [5].

Catalyst Deactivation: If reaction yields decrease, ensure the catalyst has been stored properly and
that the reaction system is free of moisture and impurities that could poison the Lewis acid sites.

Other Notable Applications

Beyond its use as a catalyst, AuBr₃ serves other functions in research:

Precursor for Materials: It is a starting material for synthesizing gold nanoparticles, perovskite
nanocrystals, and other organogold compounds [3].

Analytical Testing: A solution of AuBr₃ in NaOH can be used as a colorimetric test for ketamine,
producing a characteristic purple color [2] [5].
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Important Note for the Researcher

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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